Cas no 1882875-11-7 (N-methyl-4-phenyl-1,2-oxazol-5-amine)

• Product Name: N-methyl-4-phenyl-1,2-oxazol-5-amine
• CAS No: 1882875-11-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5612722
• PubChem ID: 118895094
• Update Time: 2025-07-19

N-methyl-4-phenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• BDBM50321436
• EN300-33051280
• CHEMBL4162962
• N-methyl-4-phenyl-1,2-oxazol-5-amine
• SCHEMBL17532585
• 1882875-11-7

• Inchi： 1S/C10H10N2O/c1-11-10-9(7-12-13-10)8-5-3-2-4-6-8/h2-7,11H,1H3
• InChI Key： BZXSEQMCSSFOIZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.1Ų

Additional information on N-methyl-4-phenyl-1,2-oxazol-5-amine

Comprehensive Overview of N-methyl-4-phenyl-1,2-oxazol-5-amine (CAS No. 1882875-11-7): Properties, Applications, and Research Insights

N-methyl-4-phenyl-1,2-oxazol-5-amine (CAS No. 1882875-11-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The 1,2-oxazole core, combined with the N-methyl and phenyl substituents, offers a versatile scaffold for drug discovery. Researchers frequently explore its potential as a bioactive intermediate or kinase inhibitor precursor, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule modulators has surged, particularly in oncology and neurology. N-methyl-4-phenyl-1,2-oxazol-5-amine is often discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design. Its lipophilic efficiency and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

The compound’s synthetic accessibility via cyclocondensation reactions or palladium-catalyzed cross-coupling methods is another area of interest. Laboratories frequently search for scalable synthesis protocols or green chemistry alternatives to produce derivatives efficiently. This aligns with the broader industry shift toward sustainable medicinal chemistry practices.

Analytical characterization of CAS 1882875-11-7 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques address common user queries about compound validation and QC standards, which are critical for reproducibility in preclinical studies. The rise of AI-assisted molecular property prediction tools has also increased searches for computational descriptors like logP or polar surface area for this scaffold.

Beyond pharmaceuticals, N-methyl-4-phenyl-1,2-oxazol-5-amine derivatives are explored in material science, particularly in designing organic semiconductors or fluorescent probes. This multidisciplinary relevance makes it a recurring subject in patent literature, with innovations ranging from optoelectronic devices to biomarker detection systems.

Safety and handling protocols for this compound emphasize standard laboratory precautions, reflecting its classification as a non-hazardous research chemical under normal conditions. However, researchers consistently seek updated toxicological profiles and ecotoxicity data to comply with evolving regulatory frameworks like REACH or FDA guidelines.

In conclusion, N-methyl-4-phenyl-1,2-oxazol-5-amine (CAS 1882875-11-7) exemplifies the intersection of medicinal chemistry and materials innovation. Its adaptability to diverse applications—from drug discovery to functional materials—ensures its continued relevance in scientific literature and industrial R&D pipelines worldwide.